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Compound of Interest

Compound Name: 3-Phenoxycyclobutanone

CAS No.: 30830-28-5; 69906-55-4

Cat. No.: B2834592

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4]
3-Phenoxycyclobutanone is a functionalized four-membered ring ketone. Its safety profile is

dominated by the ring strain (~26.4 kcal/mol) inherent to the cyclobutane core, combined with

the electrophilic nature of the ketone. While the phenoxy group adds lipophilicity and some

steric bulk, the core reactivity remains driven by the relief of angle strain.
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Property Data Notes

CAS Number 69906-55-4
Unique identifier for inventory

tracking.

Formula C₁₀H₁₀O₂

Molecular Weight 162.19 g/mol

Physical State Viscous Oil / Low-melting Solid
Often an oil at RT; solidifies

upon cooling.

Solubility DCM, THF, EtOAc, Toluene

Low solubility in water;

hydrolytically unstable over

time.

Boiling Point ~140°C (at reduced pressure)
Do not distill at atmospheric

pressure (decomposition risk).

Storage Class 10-13 (Other Liquids/Solids)
Store segregated from

oxidizers and strong bases.

Hazard Identification & Mechanistic Risk
Assessment
GHS Classification (Predicted)
Based on Structure-Activity Relationships (SAR) of analogous cyclobutanones (e.g., 3-

phenylcyclobutanone).

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Warning: Potential for skin sensitization due to protein reactivity (Schiff base

formation/Michael addition).

Mechanistic Safety: The "Why" Behind the Hazard
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Unlike unstrained ketones (e.g., cyclohexanone), 3-phenoxycyclobutanone possesses

significant angle strain.

Nucleophilic Attack: The carbonyl carbon is highly electrophilic.[1] Nucleophiles (amines,

hydroxides) attack readily to relieve strain, potentially leading to ring-opening reactions that

generate heat and unexpected byproducts.

Baeyer-Villiger Sensitivity: In the presence of peroxides or oxidizers, the ring expands easily

to a lactone (3-phenoxy-gamma-butyrolactone). This reaction is exothermic; inadvertent

mixing with oxidizers must be avoided.

Alpha-Acidity: The protons adjacent to the carbonyl are acidic. Strong bases can trigger

aldol-like polymerization or elimination of the phenoxy group (beta-elimination), releasing

phenol and volatile cyclobutenones.

Storage & Stability Protocols
Core Directive: Treat as a Reactive Intermediate, not a stable shelf reagent.

Environmental Control
Temperature: Store at 2°C to 8°C. While some suppliers list Room Temperature, refrigeration

retards slow oxidation and oligomerization.

Atmosphere:Strict Inert Gas (Argon/Nitrogen). Oxygen can slowly insert into the strained C-C

bonds or oxidize the alpha-position.

Container: Amber glass with a Teflon-lined cap. Avoid metal containers which may catalyze

decomposition.

Shelf-Life Monitoring
Test purity via TLC or GC-MS every 6 months.

Degradation Sign: Appearance of phenol (sweet/tarry odor) or insoluble polymers.

Safe Handling & Synthesis Workflow
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Engineering Controls
Primary Barrier: All transfers must occur within a Chemical Fume Hood with a face velocity

>100 fpm.

Glove Selection:

Standard Use: Nitrile (0.11 mm) – Change immediately upon splash.

Prolonged Contact: Silver Shield or Viton (due to the penetrating power of the phenoxy

ether moiety).

Synthesis Safety: The Dichloroketene Route
The most common synthesis involves the [2+2] cycloaddition of dichloroketene and phenyl

vinyl ether, followed by dechlorination. This route introduces specific high-risk steps.

Experimental Workflow Diagram
The following diagram illustrates the critical safety decision points during the synthesis and

handling process.
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Pre-Synthesis Preparation

Reaction Phase ([2+2] Cycloaddition)

Dechlorination (Critical Step)

Reagents:
Trichloroacetyl chloride

Zn Dust, Phenyl Vinyl Ether

Safety Check:
Dry Glassware?

Inert Atmosphere?

In-Situ Dichloroketene
Generation (Exothermic)

Pass

[2+2] Cycloaddition
Forms 2,2-dichloro-3-phenoxycyclobutanone

Controlled Addition

Zn / Acetic Acid Reduction
(Exothermic + H2 Evolution)

Isolate Intermediate

Quench & Workup
(Neutralize Acid carefully)

Monitor Temp < 40°C

Pure 3-Phenoxycyclobutanone
(Store @ 4°C under Ar)

Distillation/Column

Click to download full resolution via product page
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Caption: Critical safety pathway for the synthesis and isolation of 3-Phenoxycyclobutanone,

highlighting exothermic steps.

Specific Protocol: Zinc Dechlorination Safety
If synthesizing from the 2,2-dichloro precursor:

Hazard: The reaction of Zinc dust with Acetic Acid is exothermic and evolves Hydrogen gas

(flammability hazard).

Control: Add Zinc dust in portions to the dissolved dichloro-compound. Do not add the

compound to a slurry of Zinc/Acid, as the exotherm may cause a runaway boil-over.

Ventilation: Ensure the condenser is vented to a scrubber or high-efficiency hood exhaust to

prevent H₂ accumulation.

Emergency Response & Waste Disposal
Spill Management

Small Spill (<10 mL): Absorb with vermiculite or sand. Do not use paper towels (fire risk if

oxidizers are present). Wipe area with dilute ethanol, then water.

Large Spill: Evacuate area. Personnel wearing SCBA should handle cleanup due to potential

irritant vapors.

Fire Fighting
Media: CO₂, Dry Chemical, or Sand.

Contraindication: Do not use a direct water jet. The compound is organic and may

float/spread on water.

Combustion Products: Carbon Monoxide (CO), Phenol vapors.

Waste Disposal
Classification: Halogen-free organic solvent waste (unless synthesized with residual

chlorinated solvents).
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Treatment: Dissolve in a combustible solvent (e.g., acetone) and incinerate in a licensed

facility equipped with an afterburner and scrubber.

Neutralization (Lab Scale): Treat with aqueous NaOH to open the ring and form soluble

phenoxy-butanoate salts before disposal (consult local EHS regulations first).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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